![molecular formula C25H36N2O4 B6131376 2-[1-(3-phenylpropyl)-4-(2,3,4-trimethoxybenzyl)-2-piperazinyl]ethanol](/img/structure/B6131376.png)
2-[1-(3-phenylpropyl)-4-(2,3,4-trimethoxybenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(3-phenylpropyl)-4-(2,3,4-trimethoxybenzyl)-2-piperazinyl]ethanol is a compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is also known as TFMPP, and it belongs to the class of piperazine derivatives. TFMPP has been studied extensively in laboratory experiments for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A and 5-HT2A receptors. This results in the modulation of neurotransmitter release, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, leading to its anxiolytic and antidepressant effects. TFMPP has also been shown to increase the release of acetylcholine, leading to its potential use as a cognitive enhancer.
Advantages and Limitations for Lab Experiments
One advantage of using TFMPP in lab experiments is its well-studied mechanism of action and biochemical effects. This allows for more precise experimentation and interpretation of results. However, one limitation is its potential for off-target effects, which may complicate the interpretation of results.
Future Directions
There are several potential future directions for research on TFMPP. One area of interest is its potential use in the treatment of psychiatric disorders, such as schizophrenia and depression. Another area of interest is its potential use as a cognitive enhancer. Additionally, further research is needed to fully understand its mechanism of action and potential off-target effects.
Synthesis Methods
TFMPP can be synthesized through a multi-step process involving the reaction of 3-phenylpropanal with 2,3,4-trimethoxybenzylamine, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with ethylene oxide to form TFMPP.
Scientific Research Applications
TFMPP has been studied extensively in laboratory experiments for its potential therapeutic effects. It has been shown to have anxiolytic and antidepressant properties, as well as potential use in the treatment of schizophrenia and other psychiatric disorders. TFMPP has also been studied for its potential use as a cognitive enhancer.
Properties
IUPAC Name |
2-[1-(3-phenylpropyl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H36N2O4/c1-29-23-12-11-21(24(30-2)25(23)31-3)18-26-15-16-27(22(19-26)13-17-28)14-7-10-20-8-5-4-6-9-20/h4-6,8-9,11-12,22,28H,7,10,13-19H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGIQGCFJWCSHPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CN2CCN(C(C2)CCO)CCCC3=CC=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H36N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.